Cas no 178745-31-8 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanal)

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanal structure
178745-31-8 structure
Product Name:2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanal
CAS No:178745-31-8
MF:C12H20O
MW:180.286603927612
CID:5837311
PubChem ID:22914156
Update Time:2024-03-01

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanal Chemical and Physical Properties

Names and Identifiers

    • 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanal
    • 2-(6,6-Dimethylbicyclo[3.1.1]hept-2-yl)propanal
    • FKOPCDTWWCEKKU-UHFFFAOYSA-N
    • 178745-31-8
    • SCHEMBL7549645
    • EN300-1831127
    • 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanal
    • Inchi: 1S/C12H20O/c1-8(7-13)10-5-4-9-6-11(10)12(9,2)3/h7-11H,4-6H2,1-3H3
    • InChI Key: FKOPCDTWWCEKKU-UHFFFAOYSA-N
    • SMILES: O=CC(C)C1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 180.151415257g/mol
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanal Pricemore >>

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Enamine
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Enamine
EN300-1831127-2.5g
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Enamine
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